Cas no 2228779-49-3 (tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate
• CAS No: 2228779-49-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6080334
• PubChem ID: 165621230
• Update Time: 2025-06-20

tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate
• 2228779-49-3
• tert-butyl 2-{1-[(aminooxy)methyl]cyclopropyl}pyrrolidine-1-carboxylate
• EN300-1898600

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-8-4-5-10(15)13(6-7-13)9-17-14/h10H,4-9,14H2,1-3H3
• InChI Key： HMGSCTWEZVQKDP-UHFFFAOYSA-N
• SMILES： O(CC1(C2CCCN2C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate (CAS No. 2228779-49-3)

Tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate, a compound with the CAS number 2228779-49-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The nomenclature of the compound provides valuable insights into its chemical composition and functionality, making it a subject of great interest for researchers and chemists.

The core structure of Tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate consists of several key functional groups that contribute to its unique properties. The presence of a tert-butyl group enhances the stability and lipophilicity of the molecule, which is crucial for its absorption and distribution within biological systems. Additionally, the cyclopropyl moiety introduces rigidity to the structure, influencing its binding affinity and interactions with biological targets.

The 1-(aminooxy)methyl substituent is particularly noteworthy, as it can participate in various chemical reactions and interactions. This group is often involved in hydrogen bonding and can serve as a nucleophile in certain reactions, making it a versatile component in drug design. The pyrrolidine ring further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological receptors.

Recent research has highlighted the importance of such multifunctional compounds in the development of novel therapeutic agents. The structural features of Tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate make it a promising candidate for further investigation in various pharmacological contexts. Studies have shown that compounds with similar structural motifs exhibit potential benefits in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases.

In the realm of drug discovery, the synthesis and optimization of Tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate have been subjects of extensive research. The compound's synthesis involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce this compound with increasing efficiency, facilitating its use in both academic and industrial research settings.

The pharmacological properties of Tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate have been explored through various preclinical studies. These studies aim to elucidate its mechanism of action and assess its potential therapeutic effects. Initial findings suggest that the compound may interact with specific enzymes and receptors, leading to modulation of physiological processes. Further investigations are needed to fully understand its pharmacokinetic profile and long-term safety.

The development of novel drug candidates often relies on innovative approaches to molecular design. Tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate exemplifies how structural complexity can be leveraged to create compounds with tailored properties. By incorporating multiple functional groups into a single molecule, researchers can fine-tune interactions with biological targets, potentially leading to more effective therapeutic agents.

The future prospects for Tert-butyl 2-{1-(aminooxy)methylcyclopropyl}pyrrolidine-1-carboxylate are promising, given its unique structural features and potential applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound may play a significant role in the development of next-generation pharmaceuticals. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.